Cas no 87212-89-3 (Trimethylazanium;acetate;chloride)

• Product Name: Trimethylazanium;acetate;chloride
• CAS No: 87212-89-3
• MF: C₅H₁₃ClNO₂
• MW: 154.615220785141
• CID: 2809961
• PubChem ID: 20389734
• Update Time: 2025-04-21

Trimethylazanium;acetate;chloride Chemical and Physical Properties

Names and Identifiers

• 87212-89-3
• DTXSID70826491
• trimethylazanium;acetate;chloride
• Trimethylazanium;acetate;chloride

• Inchi： 1S/C3H9N.C2H4O2.ClH/c1-4(2)3;1-2(3)4;/h1-3H3;1H3,(H,3,4);1H/p-1
• InChI Key： KOOPZSJDWQGAPW-UHFFFAOYSA-M
• SMILES： [Cl-].[O-]C(C)=O.[NH+](C)(C)C

Computed Properties

• Exact Mass: 154.0634814Da
• Monoisotopic Mass: 154.0634814Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 33.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.6Ų